Cas no 61475-31-8 ((s)-(+)-hexahydromandelic acid)
61475-31-8 structure
Product Name:(s)-(+)-hexahydromandelic acid
CAS No:61475-31-8
MF:C8H14O3
MW:158.194962978363
CID:954564
PubChem ID:24858169
Update Time:2025-09-27
(s)-(+)-hexahydromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- (s)-(+)-hexahydromandelic acid
- S-(+)-Hexahydromandelic Acid
- (S)-(-)-hexahydromandelic acid
- (S)-(+)-fluoxetine hydrochloride
- (S)-(+)-hexahydro-mandelic acid
- (S)-2-cyclohexyl-2-hydroxyacetic acid
- (S)-3[4(TRIFLUOROMETHYL)PHENOXY]-N-METHYL-3-PHENYLPROPAN-1-AMINE HYDROCHLORIDE
- (S)-Fluoxetine hydrochloride
- (S)-hexahydromandelic aci
- (S)-N-Methyl-3-(4-trifluoroMethylphenoxy)-3-phenylpropylaMine Hydrochloride
- [S]-(+)-Fluoxetine hydrochloride
- S-hexahydromandelic acid
- (S)-(+)-Hexahydromandelic acid, 98%
- F72211
- 61931-67-7
- (2S)-2-cyclohexyl-2-hydroxyacetic acid
- CS-0204716
- (S)-hexahydromandelic acid
- (S)(+)-Hexahydromandelic Acid
- MFCD00057821
- (S)-a-Hydroxycyclohexaneacetic acid
- EN300-6768474
- AKOS015894010
- (2s)-cyclohexyl(hydroxy)acetic acid
- (S)-CYCLOHEXYL(HYDROXY)ACETIC ACID
- A833250
- DTXSID30356128
- SCHEMBL360610
- (S)-(+)-Cyclohexylhydroxyacetic acid
- 61475-31-8
-
- MDL： MFCD00057821
- Inchi： 1S/C8H14O3/c9-7(8(10)11)6-4-2-1-3-5-6/h6-7,9H,1-5H2,(H,10,11)/t7-/m0/s1
- InChI Key： RRDPWAPIJGSANI-ZETCQYMHSA-N
- SMILES： O[C@H](C(=O)O)C1CCCCC1
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 91.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Color/Form: White crystals
- Density: 1.178
- Melting Point: 127-130 °C (lit.)
- Boiling Point: 319.3°C at 760 mmHg
- Flash Point: 161.1°C
- Refractive Index: 1.508
- PSA: 57.53000
- LogP: 1.01220
- Solubility: Not available
- Optical Activity: [α]18/D +23°, c = 1 in acetic acid
(s)-(+)-hexahydromandelic acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： 22-24/25
- Storage Condition：2-8°C
(s)-(+)-hexahydromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 301159-1G |
(s)-(+)-hexahydromandelic acid |
61475-31-8 | 1g |
¥1424.79 | 2023-12-09 | ||
| Enamine | EN300-6768474-0.05g |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
61475-31-8 | 95% | 0.05g |
$19.0 | 2023-05-25 | |
| Enamine | EN300-6768474-0.1g |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
61475-31-8 | 95% | 0.1g |
$28.0 | 2023-05-25 | |
| Enamine | EN300-6768474-0.25g |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
61475-31-8 | 95% | 0.25g |
$41.0 | 2023-05-25 | |
| Enamine | EN300-6768474-0.5g |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
61475-31-8 | 95% | 0.5g |
$64.0 | 2023-05-25 | |
| Enamine | EN300-6768474-1.0g |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
61475-31-8 | 95% | 1g |
$82.0 | 2023-05-25 | |
| Enamine | EN300-6768474-2.5g |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
61475-31-8 | 95% | 2.5g |
$172.0 | 2023-05-25 | |
| Enamine | EN300-6768474-5.0g |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
61475-31-8 | 95% | 5g |
$340.0 | 2023-05-25 | |
| Enamine | EN300-6768474-10.0g |
(2S)-2-cyclohexyl-2-hydroxyacetic acid |
61475-31-8 | 95% | 10g |
$664.0 | 2023-05-25 | |
| 1PlusChem | 1P003CYG-250mg |
(S)-(+)-Hexahydromandelic acid |
61475-31-8 | 98% | 250mg |
$60.00 | 2024-04-22 |
(s)-(+)-hexahydromandelic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
61475-31-8 ((s)-(+)-hexahydromandelic acid) Related Products
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